Cas no 20770-90-5 (6,7-dimethoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-ol)

• Product Name: 6,7-dimethoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-ol
• CAS No: 20770-90-5
• MF: C₁₅H₂₀O₆
• MW: 296.315705299377
• CID: 910503
• PubChem ID: 302250
• Update Time: 2025-04-19

6,7-dimethoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-ol Chemical and Physical Properties

Names and Identifiers

• 6,7-dimethoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-ol
• 3,4-dimethoxy-9-phenyl-5,8,10-trioxabicyclo[4.4.0]decan-2-ol
• AC1L703M
• CTK1A3821
• NSC185330
• 20770-90-5
• DTXSID10307012
• Methyl 4,6-O-benzylidene-2-O-methylhexopyranoside
• NSC-185330

• Inchi： 1S/C15H20O6/c1-17-13-11(16)12-10(20-15(13)18-2)8-19-14(21-12)9-6-4-3-5-7-9/h3-7,10-16H,8H2,1-2H3
• InChI Key： CMABQYQMHIOHML-UHFFFAOYSA-N
• SMILES： O1C(C(C(C2C1COC(C1C=CC=CC=1)O2)O)OC)OC

Computed Properties

• Exact Mass: 296.126
• Monoisotopic Mass: 296.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.38
• LogP: 0.84780